(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)(naphthalen-2-yl)methanone

• IUPAC Name: [4-(1H-benzimidazol-2-yl)piperidin-1-yl]-naphthalen-2-ylmethanone
• InChI: InChI=1S/C23H21N3O/c27-23(19-10-9-16-5-1-2-6-18(16)15-19)26-13-11-17(12-14-26)22-24-20-7-3-4-8-21(20)25-22/h1-10,15,17H,11-14H2,(H,24,25)
• InChI Key: QLYYQXAAEKNPDW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC3=CC=CC=C3N2)C(=O)C4=CC5=CC=CC=C5C=C4
• Molecular Formula: C23H21N3O
• Molecular Weight: 355.4 g/mol

Description

(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)(naphthalen-2-yl)methanone is a chemical compound that has gained attention due to its potential applications in scientific research. This compound is a novel small molecule that has been synthesized by researchers to target specific biological pathways.

Mechanism of Action

The mechanism of action of (4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)(naphthalen-2-yl)methanone involves the inhibition of specific biological targets. This compound has been shown to bind to certain enzymes and proteins, leading to a decrease in their activity. By targeting specific biological pathways, this compound has the potential to be used in the development of new drugs for a variety of diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)(naphthalen-2-yl)methanone are still being studied. However, researchers have shown that this compound has activity against specific biological targets, which may have implications for the treatment of certain diseases. Further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of (4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)(naphthalen-2-yl)methanone is its potential for use in drug discovery. This compound has been shown to have activity against specific biological targets, making it a promising candidate for the development of new drugs. However, there are limitations to using this compound in lab experiments. The synthesis of this compound requires expertise in organic chemistry, and the purification steps can be time-consuming. Additionally, the biochemical and physiological effects of this compound are still being studied, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of (4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)(naphthalen-2-yl)methanone. One direction is the continued study of this compound's mechanism of action and its potential for use in drug discovery. Researchers can also explore the use of this compound in the treatment of specific diseases, such as cancer or neurological disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, which may have implications for its use in lab experiments.
In conclusion, (4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)(naphthalen-2-yl)methanone is a promising compound for scientific research, particularly in the field of drug discovery. Its potential for targeting specific biological pathways makes it a valuable tool for studying the mechanisms of action of certain enzymes and proteins. While there are limitations to using this compound in lab experiments, further research may uncover new applications for this novel small molecule.

Synthesis Methods

The synthesis of (4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)(naphthalen-2-yl)methanone involves a multi-step process that requires expertise in organic chemistry. The initial step involves the synthesis of 4-(1H-benzo[d]imidazol-2-yl)piperidine, which is then reacted with 2-bromo-1-(naphthalen-2-yl)ethanone to produce the final product. The synthesis of this compound requires careful monitoring of reaction conditions and purification steps to obtain a pure product.

Scientific Research Applications

(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)(naphthalen-2-yl)methanone has potential applications in scientific research, particularly in the field of drug discovery. This compound has been shown to have activity against specific biological targets, making it a promising candidate for the development of new drugs. Researchers have used this compound to study the mechanisms of action of certain enzymes and proteins, as well as to explore new pathways for drug development.